Cas no 2386844-21-7 (Methyl 3-iodo-4-methyl-5-sulfanylbenzoate)

• Product Name: Methyl 3-iodo-4-methyl-5-sulfanylbenzoate
• CAS No: 2386844-21-7
• MF: C₉H₉IO₂S
• MW: 308.136033773422
• CID: 5672952
• PubChem ID: 165772021
• Update Time: 2025-10-29

Methyl 3-iodo-4-methyl-5-sulfanylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-iodo-4-methyl-5-sulfanylbenzoate
• EN300-26627527
• 2386844-21-7
• Methyl 3-iodo-4-methyl-5-sulfanylbenzoate

• Inchi： 1S/C9H9IO2S/c1-5-7(10)3-6(4-8(5)13)9(11)12-2/h3-4,13H,1-2H3
• InChI Key： GZMOEQAHYFXEHP-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)OC)=CC(=C1C)S

Computed Properties

• Exact Mass: 307.93680g/mol
• Monoisotopic Mass: 307.93680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 27.3Ų

Additional information on Methyl 3-iodo-4-methyl-5-sulfanylbenzoate

Methyl 3-iodo-4-methyl-5-sulfanylbenzoate (CAS No. 2386844-21-7): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

Methyl 3-iodo-4-methyl-5-sulfanylbenzoate, identified by its CAS number 2386844-21-7, is a significant intermediate in the realm of chemical biology and medicinal chemistry. This compound, characterized by its unique structural motifs—including an iodo substituent, a methyl group, and a sulfanyl group on a benzoate backbone—has garnered considerable attention due to its versatile reactivity and potential applications in drug discovery and synthetic chemistry.

The presence of the iodo group on the aromatic ring of Methyl 3-iodo-4-methyl-5-sulfanylbenzoate makes it an invaluable building block for further functionalization. Iodobenzene derivatives are widely employed in cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Sonogashira couplings, which are pivotal in constructing complex molecular architectures. These reactions facilitate the introduction of diverse functional groups, enabling the synthesis of novel heterocycles and biologically active compounds.

In recent years, the sulfanyl group has emerged as a critical pharmacophore in medicinal chemistry. Sulfanyl-containing compounds exhibit a broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a sulfanyl moiety into Methyl 3-iodo-4-methyl-5-sulfanylbenzoate not only enhances its pharmacological potential but also imparts unique physicochemical properties that can influence drug absorption, distribution, metabolism, and excretion (ADME) profiles.

The methyl group at the 4-position of the benzoate ring further modulates the electronic properties of the aromatic system. This substitution can influence the compound's solubility, lipophilicity, and interactions with biological targets. The combination of these structural features makes Methyl 3-iodo-4-methyl-5-sulfanylbenzoate a promising candidate for developing new therapeutic agents.

Recent studies have highlighted the role of Methyl 3-iodo-4-methyl-5-sulfanylbenzoate in synthesizing novel bioactive molecules. For instance, researchers have leveraged its reactivity to develop inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and neurodegeneration. The iodo substituent has been particularly useful in generating libraries of compounds for high-throughput screening (HTS), enabling rapid identification of lead candidates with desired pharmacological properties.

The benzoate backbone itself is a well-established scaffold in drug design due to its structural stability and compatibility with various biological systems. By modifying the substituents on this core structure, chemists can fine-tune the properties of Methyl 3-iodo-4-methyl-5-